Cas no 1105228-48-5 (N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide)

N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide structure

1105228-48-5 structure

Product Name:N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide

CAS No:1105228-48-5

MF:C₁₅H₁₆FN₃O₃

MW:305.304246902466

CID:5987801

PubChem ID:30865394

Update Time:2024-01-16

N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
- N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanamide
- N-(4-fluorobenzyl)-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
- 1105228-48-5
- AKOS024267706
- F5521-0004
- Inchi： 1S/C15H16FN3O3/c1-9-12(14(21)19-15(22)18-9)6-7-13(20)17-8-10-2-4-11(16)5-3-10/h2-5H,6-8H2,1H3,(H,17,20)(H2,18,19,21,22)
- InChI Key： SOSQZEQVEDZRKW-UHFFFAOYSA-N
- SMILES： C(NCC1=CC=C(F)C=C1)(=O)CCC1=C(C)NC(=O)NC1=O

Computed Properties

Exact Mass: 305.11756954g/mol
Monoisotopic Mass: 305.11756954g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 496
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 87.3Å²

N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Pricemore >>

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Life Chemicals	F5521-0004-2μmol	N-[(4-fluorophenyl)methyl]-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide	1105228-48-5	2μmol	$85.5	2023-09-10
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